Toll-like Receptor (TLR) Antagonist
  • Atractylenolide I
    Atractylenolide I
    • Cat. No.:
    • B600221
    • CAS No.:
    • 73069-13-3
    • Molecular Formula:
    • C15H18O2
    • Molecular Weight:
    • 230.30 g/mol
    Description
    Atractylenolide I has been reported in Atractylodes japonica, Atractylodes lancea, and other organisms with data available.
    from Atractylodes macrocephala Koidz;  structure in first source...
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  • E6446
    E6446
    • Cat. No.:
    • B607246
    • CAS No.:
    • 1219925-73-1
    • Molecular Formula:
    • C27H35N3O3
    • Molecular Weight:
    • 449.595
    Description
    E6446 inhibits Toll-like receptor (TLR)7 and 9 signaling. E6446 works in a variety of human and mouse cell types and inhibits DNA-TLR9 interaction in vitro. When administered to mice, this compound suppress resp...
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  • E6446 dihydrochloride
    E6446 dihydrochloride
    • Cat. No.:
    • B607247
    • CAS No.:
    • Molecular Formula:
    • C27H37Cl2N3O3
    • Molecular Weight:
    • 522.5 g/mol
    Description
    E6446 is a synthetic antagonist of nucleic acid-sensing TLRs. , In vitro, low doses of E6446 specifically inhibited the activation of human and mouse TLR9. Tenfold higher concentrations of this compound also in...
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  • Crx-526
    Crx-526
    • Cat. No.:
    • B1669638
    • CAS No.:
    • 245515-64-4
    • Molecular Formula:
    • C69H127N2O19P
    • Molecular Weight:
    • 1319.7 g/mol
    Description
    aminoalkyl-glucosaminide-phosphate;  lipid A-mimetic with anti-inflammatory properties;  structure in first source
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  • CU-CPT9b
    CU-CPT9b
    • Cat. No.:
    • B2401042
    • CAS No.:
    • 2162962-69-6; 2165340-32-7
    • Molecular Formula:
    • C16H13NO2
    • Molecular Weight:
    • 251.285
    Description
    CU-CPT9b is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.285. The purity is usually 95%.
    BenchChem offers high-quality CU-CPT9b suitable for many research a...
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  • T5342126
    T5342126
    • Cat. No.:
    • B7818115
    • CAS No.:
    • Molecular Formula:
    • C25H32ClN3O3
    • Molecular Weight:
    • 458.0 g/mol
    Description
    T5342126 is a useful research compound. Its molecular formula is C25H32ClN3O3 and its molecular weight is 458.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality T5342126 suitable for many res...
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  • E6446 dihydrochloride
    E6446 dihydrochloride
    • Cat. No.:
    • B10789510
    • CAS No.:
    • Molecular Formula:
    • C27H37Cl2N3O3
    • Molecular Weight:
    • 522.5 g/mol
    Description
    E6446 dihydrochloride is a useful research compound. Its molecular formula is C27H37Cl2N3O3 and its molecular weight is 522.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality E6446 dihydrochl...
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  • T5342126
    T5342126
    • Cat. No.:
    • B10823449
    • CAS No.:
    • Molecular Formula:
    • C25H32ClN3O3
    • Molecular Weight:
    • 458.0 g/mol
    Description
    T5342126 is a useful research compound. Its molecular formula is C25H32ClN3O3 and its molecular weight is 458.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality T5342126 suitable for many res...
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  • IAXO-102
    IAXO-102
    • Cat. No.:
    • B15610116
    • CAS No.:
    • Molecular Formula:
    • C35H71NO5
    • Molecular Weight:
    • 585.9 g/mol
    Description
    IAXO-102 is a useful research compound. Its molecular formula is C35H71NO5 and its molecular weight is 585.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IAXO-102 suitable for many resear...
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  • TH1020
    TH1020
    • Cat. No.:
    • B15612309
    • CAS No.:
    • 1841460-82-9
    • Molecular Formula:
    • C23H15N7S2
    • Molecular Weight:
    • 453.5 g/mol
    Description
    a Toll-like receptor 5 antagonist;  structure in first source
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